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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568943

PSB-1114 Tetrasodium Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the quality control and purity assessment of
PSB-1114 tetrasodium.

Frequently Asked Questions (FAQSs)

Q1: What is the typical purity specification for PSB-1114 tetrasodium?

Al: The generally accepted purity for PSB-1114 tetrasodium for research use is 298%, as
determined by High-Performance Liquid Chromatography (HPLC).[1] Purity levels should be
confirmed by the supplier's Certificate of Analysis (CoA).

Q2: How should PSB-1114 tetrasodium be stored to ensure its stability?

A2: PSB-1114 tetrasodium should be stored in a cool, dry place. For long-term storage, it is
recommended to keep it at -20°C. Once in solution, it should be used promptly or aliquoted and
stored at -80°C to minimize degradation.

Q3: What are the potential impurities that could be present in a sample of PSB-1114
tetrasodium?

A3: Potential impurities may include residual solvents from synthesis, starting materials, by-
products of the synthesis, and degradation products. Common degradation pathways for
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nucleotide analogues include hydrolysis of the phosphate chain.
Q4: How can the identity and structure of PSB-1114 tetrasodium be confirmed?

A4: A combination of analytical techniques is recommended for structural confirmation. Mass
spectrometry can be used to confirm the molecular weight, while Nuclear Magnetic Resonance
(NMR) spectroscopy provides detailed information about the chemical structure.

Q5: What is the stability of PSB-1114 tetrasodium in aqueous solutions?

A5: The stability of PSB-1114 tetrasodium in solution is dependent on the pH, temperature,
and presence of enzymes like phosphatases. It is advisable to prepare solutions fresh for each
experiment. For short-term storage, use a buffered solution at a neutral or slightly basic pH.

Troubleshooting Guides

Possible Cause Suggested Solution

) ) Adjust the pH of the mobile
Inappropriate mobile phase

Poor Peak Shape or Tailing H
pH.

phase to ensure the analyte is

in a single ionic state.

Column degradation.

Replace the HPLC column.

Unexpected Peaks in

Chromatogram

Sample degradation.

Prepare fresh samples and

store them appropriately.

Contamination of mobile phase

or system.

Use fresh, high-purity solvents
and flush the HPLC system.

Drifting Retention Times

Inconsistent mobile phase

composition.

Ensure proper mixing of mobile
phase components and degas

thoroughly.

Fluctuation in column

temperature.

Use a column oven to maintain

a stable temperature.

General Issues
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Issue Possible Cause Suggested Solution

) ) Perform purity analysis on
Inconsistent Experimental o )
Variability in sample purity. each new batch of PSB-1114
Results )
tetrasodium.

) Adhere strictly to
Improper sample handling and
recommended storage and
storage. _
handling protocols.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

This protocol outlines a general method for determining the purity of PSB-1114 tetrasodium.
Instrumentation:

e HPLC system with a UV detector

¢ Reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 pm)

Reagents:

o Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA) buffer, pH 7.0

e Mobile Phase B: Acetonitrile

o Sample: PSB-1114 tetrasodium dissolved in water or mobile phase A
Procedure:

o Set the column temperature to 25°C.

e Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B.

e Inject the sample.
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* Run a linear gradient as described in the table below.
e Monitor the elution profile at 270 nm.
o Calculate the purity by integrating the peak area of the main peak and any impurity peaks.

Example HPLC Gradient:

Time (minutes) % Mobile Phase A % Mobile Phase B
0 95 5

20 70 30

25 5 95

30 95 5

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

Instrumentation:

* NMR spectrometer (300 MHz or higher)

Reagents:

o Deuterated water (D20)

e PSB-1114 tetrasodium sample

Procedure:

e Dissolve 5-10 mg of PSB-1114 tetrasodium in 0.5 mL of D20.
» Transfer the solution to an NMR tube.

e Acquire 1H, 3P, and 3C NMR spectra.
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e Process the spectra and compare the chemical shifts and coupling constants with the
expected structure of PSB-1114 tetrasodium.

Mass Spectrometry (MS) for Molecular Weight
Confirmation

Instrumentation:

o Mass spectrometer with an electrospray ionization (ESI) source
Reagents:

» Methanol or acetonitrile

o Water

o PSB-1114 tetrasodium sample

Procedure:

» Prepare a dilute solution of PSB-1114 tetrasodium in a mixture of water and an organic
solvent (e.g., 50:50 water:acetonitrile).

« Infuse the sample into the ESI source.
¢ Acquire the mass spectrum in negative ion mode.

o The expected monoisotopic mass for the free acid form (C1oH1sF2N2013P3S) is
approximately 534.95 g/mol . The observed mass will correspond to the deprotonated
species.

Data Presentation

Typical Quality Control Specifications for PSB-1114 Tetrasodium:
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Parameter Specification Method

Appearance White to off-white solid Visual Inspection

Purity >98% HPLC

Identity Conforms to structure NMR, MS

Molecular Formula C10H11F2N2Na4013PsS -

Molecular Weight 622.14 g/mol -
Visualizations
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Sample Reception & Initial Checks

Receive PSB-1114 Tetrasodium

:
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:
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i
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Data Reviei & Release

Compare Results to Specifications

&’ass Fail

Generate Certificate of Analysis

:

Release Batch

Click to download full resolution via product page

Caption: Quality control workflow for PSB-1114 tetrasodium.
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hydrolyzes
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Caption: P2Y2 receptor signaling pathway activated by PSB-1114.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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